Cas no 1780682-41-8 (4-Chloro-5-fluoro-2-methylbenzaldehyde)

• Product Name: 4-Chloro-5-fluoro-2-methylbenzaldehyde
• CAS No: 1780682-41-8
• MF: C₈H₆ClFO
• MW: 172.584044933319
• CID: 5006709
• Update Time: 2026-02-27

4-Chloro-5-fluoro-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-2-methylbenzaldehyde

• Inchi： 1S/C8H6ClFO/c1-5-2-7(9)8(10)3-6(5)4-11/h2-4H,1H3
• InChI Key： KOQLSCOSJAFIGV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C=O)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 4-Chloro-5-fluoro-2-methylbenzaldehyde

4-Chloro-5-fluoro-2-methylbenzaldehyde: A Comprehensive Overview

4-Chloro-5-fluoro-2-methylbenzaldehyde (CAS No. 1780682-41-8) is a highly specialized aromatic aldehyde with a unique combination of substituents that confer it with distinctive chemical properties. This compound, often abbreviated as 4-CFMB, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing reactivity. The molecule consists of a benzene ring substituted with a chlorine atom at position 4, a fluorine atom at position 5, and a methyl group at position 2, along with an aldehyde functional group at position 1. This arrangement of substituents not only influences its physical properties but also plays a crucial role in its chemical reactivity and biological activity.

The synthesis of 4-Chloro-5-fluoro-2-methylbenzaldehyde involves a series of carefully orchestrated reactions, often starting from benzaldehyde derivatives. The introduction of halogen atoms (chlorine and fluorine) and the methyl group is typically achieved through electrophilic substitution reactions or through directed metallation strategies. Recent advancements in catalytic methods have enabled the precise control of substitution patterns, ensuring high yields and purity. The compound's stability under various reaction conditions makes it an ideal precursor for the synthesis of more complex molecules, particularly in the pharmaceutical industry.

One of the most notable applications of 4-Chloro-5-fluoro-2-methylbenzaldehyde is in drug discovery. Its structure serves as a scaffold for developing bioactive compounds with potential therapeutic applications. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. The presence of electron-withdrawing groups (chlorine and fluorine) enhances the molecule's ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In addition to its role in pharmacology, 4-Chloro-5-fluoro-2-methylbenzaldehyde has found utility in materials science. Its aromaticity and functional groups make it suitable for use in the synthesis of advanced materials such as polymers and coordination complexes. Recent research has focused on its ability to act as a ligand in metalloorganic frameworks (MOFs), where it contributes to the formation of porous structures with potential applications in gas storage and catalysis.

The physical properties of 4-Chloro-5-fluoro-2-methylbenzaldehyde are also worth noting. It is typically a crystalline solid with a melting point around 70°C and a boiling point exceeding 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in various organic reactions. The compound's UV-vis spectrum reveals strong absorption bands corresponding to its conjugated π-system, making it amenable to photoredox reactions.

From an environmental standpoint, 4-Chloro-5-fluoro-2-methylbenzaldehyde has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, primarily through oxidative pathways. Its potential impact on aquatic ecosystems remains an area of active research, particularly given its increasing use in industrial applications.

In conclusion, 4-Chloro-5-fluoro-2-methylbenzaldehyde (CAS No. 1780682-41-8) is a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to make even greater contributions to science and technology.